3-Chloro-5-ethylaniline hydrochloride

• Molecular Formula: C8H11Cl2N
• Molecular Weight: 192.08 g/mol
• IUPAC Name: 3-chloro-5-ethylaniline;hydrochloride
• InChI: InChI=1S/C8H10ClN.ClH/c1-2-6-3-7(9)5-8(10)4-6;/h3-5H,2,10H2,1H3;1H
• InChI Key: TVOULFHKSCGVHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)Cl)N.Cl

Description

3-Chloro-5-ethylaniline hydrochloride (CAS: 2639410-25-4, molecular formula: C₈H₁₁Cl₂N) is an aromatic amine hydrochloride salt characterized by a benzene ring substituted with a chlorine atom at the 3-position, an ethyl group at the 5-position, and an aniline moiety protonated with hydrochloric acid. The hydrochloride form enhances its solubility in polar solvents, making it advantageous for synthetic and pharmaceutical applications. This compound is typically employed as an intermediate in organic synthesis, particularly in the development of agrochemicals, dyes, and pharmacologically active molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Chloro-5-ethylaniline hydrochloride typically involves the chlorination of 5-ethylaniline. The process can be carried out using chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is usually conducted under controlled temperature conditions to ensure selective chlorination at the desired position.

Industrial Production Methods: In an industrial setting, the production of 3-Chloro-5-ethylaniline hydrochloride may involve continuous flow reactors to maintain consistent reaction conditions and high yield. The hydrochloride salt is formed by reacting the free base with hydrochloric acid, followed by crystallization and purification steps to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-5-ethylaniline hydrochloride undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The chlorine atom can be substituted with other nucleophiles such as hydroxyl or alkoxy groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas are commonly used.

Substitution: Nucleophiles like sodium hydroxide or alkoxides in polar solvents are employed.

Major Products Formed:

Oxidation: Nitro derivatives.

Reduction: Corresponding amines.

Substitution: Hydroxy or alkoxy derivatives.

Scientific Research Applications

3-Chloro-5-ethylaniline hydrochloride is utilized in various scientific research fields, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme interactions and protein modifications.

Industry: Used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-ethylaniline hydrochloride involves its interaction with specific molecular targets. The compound can act as a nucleophile or electrophile in various chemical reactions, depending on the reaction conditions. It can also form hydrogen bonds and other non-covalent interactions with biological molecules, influencing their structure and function.

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)
3-Chloro-5-ethylaniline hydrochloride	Benzene	3-Cl, 5-C₂H₅, -NH₂·HCl	192.09
(3-Chloro-5-fluoropyridin-2-yl)methanamine hydrochloride	Pyridine	3-Cl, 5-F, -CH₂NH₂·HCl	207.03
5-Chloro-3-ethyl-2-hydrazino-8-methylquinoline hydrochloride	Quinoline	5-Cl, 3-C₂H₅, 2-NHNH₂, 8-CH₃·HCl	302.20
3-(2-Aminoethyl)-5-methylindole hydrochloride	Indole	5-CH₃, -CH₂CH₂NH₂·HCl	210.70
Dosulepin hydrochloride	Tricyclic dibenzothiepine	-N(CH₂CH₂Cl)₂·HCl	332.30

Key Observations :

• Aromatic vs. Heterocyclic Cores: Unlike the benzene core of 3-chloro-5-ethylaniline, the pyridine () and quinoline () derivatives feature nitrogen-containing heterocycles, which influence electronic properties and reactivity.
• Substituent Effects: The ethyl group in 3-chloro-5-ethylaniline enhances lipophilicity compared to methyl substituents in the indole derivative (). The hydrazine group in the quinoline compound () introduces nucleophilic reactivity absent in the aniline analog.

Physicochemical Properties

Table 2: Solubility and Stability

Compound	Solubility (Water)	Stability Notes
3-Chloro-5-ethylaniline hydrochloride	High (polar solvents)	Stable under inert conditions
(3-Chloro-5-fluoropyridin-2-yl)methanamine hydrochloride	Moderate	Sensitive to light; prone to dehalogenation
5-Chloro-3-ethyl-2-hydrazino-8-methylquinoline hydrochloride	Low	Oxidizes in air (hydrazine instability)
3-(2-Aminoethyl)-5-methylindole hydrochloride	High	Hygroscopic; requires desiccated storage

Key Findings :

• Solubility: The hydrochloride salts generally exhibit improved water solubility compared to their freebase forms. However, bulky substituents (e.g., quinoline derivative ) reduce solubility.
• Stability : The hydrazine group in renders it oxidation-prone, whereas the ethyl and chloro groups in 3-chloro-5-ethylaniline hydrochloride contribute to thermal stability.

Critical Insights :

• Pharmacological Relevance: Dosulepin () and the indole derivative () target neurotransmitter systems, whereas 3-chloro-5-ethylaniline is primarily non-pharmacological.
• Synthetic Utility : The ethyl and chloro substituents in 3-chloro-5-ethylaniline facilitate electrophilic aromatic substitution reactions, distinguishing it from the pyridine analog (), which undergoes nucleophilic displacement at the 2-position.